Cas no 1806556-56-8 (Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate)

• Product Name: Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate
• CAS No: 1806556-56-8
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4949663
• Update Time: 2025-11-06

Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate

• Inchi： 1S/C12H10BrNO3/c1-17-12(16)8-2-3-9(7-14)10(6-8)11(15)4-5-13/h2-3,6H,4-5H2,1H3
• InChI Key： RVIZZXKAHPPTOL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(C#N)=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate

Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate: A Comprehensive Overview

Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate (CAS No. 1806556-56-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, materials science, and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate.

Chemical Structure and Properties

Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate is a complex organic molecule with a molecular formula of C₁₂H₁₀BrNO₃. The compound features a benzene ring substituted with a cyano group at the para position and an ester group at the meta position. The presence of the bromoalkyl carbonyl moiety adds further complexity and reactivity to the molecule. These structural elements contribute to the compound's unique chemical properties, such as its solubility in organic solvents and its reactivity in various chemical reactions.

The physical properties of Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate include a melting point of approximately 105-107°C and a molecular weight of 292.11 g/mol. The compound is stable under normal laboratory conditions but may undergo degradation when exposed to strong acids or bases. Its stability and reactivity make it an attractive candidate for various synthetic transformations and functional group manipulations.

Synthesis Methods

The synthesis of Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the reaction of 4-cyanobenzoyl chloride with 3-bromopropionic acid methyl ester in the presence of a base such as triethylamine. This method typically yields high purity products with good yields.

Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, to introduce the bromoalkyl carbonyl moiety onto the benzene ring. These methods offer advantages in terms of regioselectivity and functional group tolerance, making them suitable for large-scale production.

Applications in Drug Discovery

Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate has shown promise in drug discovery due to its ability to serve as a building block for more complex molecules with therapeutic potential. Recent studies have explored its use as an intermediate in the synthesis of anticancer agents, anti-inflammatory drugs, and other bioactive compounds.

In one notable study, researchers at a leading pharmaceutical company utilized Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate as a key intermediate in the development of a novel class of tyrosine kinase inhibitors. These inhibitors have demonstrated significant efficacy in preclinical models of cancer, highlighting the compound's potential as a valuable tool in drug discovery.

Materials Science Applications

Beyond its applications in pharmaceuticals, Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate has also found use in materials science. The compound's unique structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of conductive polymers and functional coatings.

In one study published in the Journal of Materials Chemistry, scientists synthesized conductive polymers using Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate as a monomer. The resulting polymers exhibited excellent electrical conductivity and stability, making them promising candidates for applications in electronic devices and sensors.

Synthetic Chemistry Applications

The versatility of Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate extends to its use as a synthetic intermediate in organic chemistry. The presence of multiple functional groups allows for a wide range of chemical transformations, making it a valuable starting material for the synthesis of complex organic molecules.

In a recent publication in Organic Letters, chemists reported the use of Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate in the synthesis of novel heterocyclic compounds with potential biological activity. The study demonstrated that the compound could be efficiently converted into various heterocycles through sequential reactions involving nucleophilic addition and cyclization steps.

Conclusion

Methyl 3-(3-bromopropanoyl)-4-cyanobenzoate (CAS No. 1806556-56-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for applications in drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new uses and improvements for this versatile molecule, further solidifying its importance in modern scientific research.